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Compound of Interest

Compound Name: 2-Methylnon-2-en-4-one

Cat. No.: B15075580

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-Methylnon-2-en-4-one, a
specific a,B-unsaturated ketone. While detailed experimental protocols for its synthesis and
specific biological activity data are not extensively available in the public domain, this document
consolidates the known chemical and physical properties of the compound. Furthermore, it
presents a generalized experimental framework for the synthesis of a,3-unsaturated ketones
via aldol condensation and standard analytical techniques for their characterization, which can
be adapted for 2-Methylnon-2-en-4-one. The guide also explores the broader context of the
biological significance of a,-unsaturated ketones in drug discovery and the bioactivity of flavor
and fragrance compounds, a class to which 2-Methylnon-2-en-4-one belongs.

Chemical Identification and Properties
2-Methylnon-2-en-4-one is an organic compound classified as an a,3-unsaturated ketone.
CAS Number: 2903-23-3[1]

Synonyms

The following are known synonyms for 2-Methylnon-2-en-4-one:

e 2-METHYL-2-NONEN-4-ONE[1]
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2-Nonen-4-one, 2-methyl-[1]

EINECS 220-800-5[1]

SCHEMBL454224[1]

DTXSID70183273[1]

Chemical and Physical Properties

A summary of the key quantitative data for 2-Methylnon-2-en-4-one is presented in the table
below. These properties are primarily sourced from computational chemistry databases and
require experimental verification for definitive values.

Property Value Source
Molecular Formula C10H180 PubChem
Molecular Weight 154.25 g/mol PubChem[1]
Appearance Not available

Boiling Point Not available

Melting Point Not available

Density Not available

Solubility Not available

Kovats Retention Index iillaE;)(Semi-standard nom PubChem[1]

Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of 2-Methylnon-2-en-4-one is
not readily available in published literature, a general and widely applicable method for the
synthesis of a,B3-unsaturated ketones is the Aldol Condensation.

General Synthesis Protocol: Aldol Condensation
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The synthesis of a,B-unsaturated ketones can be achieved through a base- or acid-catalyzed
aldol condensation reaction between a ketone and an aldehyde, followed by dehydration. For
the synthesis of 2-Methylnon-2-en-4-one, a plausible route would involve the reaction of a
pentanal derivative with acetone or a related ketone.

Reaction Scheme:

Pentanal

A

> Aldol Adduct ol o P e o
Acetone R | (B-Hydroxy Ketone) »| 2-Methylnon-2-en-4-one | ___ Dehydration (-H20)

Base or Acid Catalyst

a,B-Unsaturated Ketone
(Michael Acceptor) +

Leads Biological Effect
Covalent Adduct =259 ! (e.g., Enzyme Inhibition,
Apoptosis Induction)

Protein Thiol Michael Addition A
(e.g., Cysteine residue)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide: 2-Methylnon-2-en-4-one].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15075580#2-methylnon-2-en-4-one-cas-number-
and-synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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